Cas no 1193389-56-8 (3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride)

• Product Name: 3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride
• CAS No: 1193389-56-8
• MF: C₁₆H₁₉ClFNO₂
• MW: 311.778967142105
• CID: 5734241
• PubChem ID: 45791683
• Update Time: 2025-05-27

3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-[(2-ethoxyphenoxy)methyl]-4-fluorophenyl]methanamine;hydrochloride
• [3-(2-ethoxyphenoxymethyl)-4-fluorophenyl]methanamine hydrochloride
• CS-0250129
• AKOS030639654
• {3-[(2-ethoxyphenoxy)methyl]-4-fluorophenyl}methanamine hydrochloride
• EN300-49820
• 1193389-56-8
• Z1695703943
• (3-((2-Ethoxyphenoxy)methyl)-4-fluorophenyl)methanamine hydrochloride
• 3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride

• Inchi： 1S/C16H18FNO2.ClH/c1-2-19-15-5-3-4-6-16(15)20-11-13-9-12(10-18)7-8-14(13)17;/h3-9H,2,10-11,18H2,1H3;1H
• InChI Key： BKVCZESCOJOLFY-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(CN)=CC=1COC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 311.1088347g/mol
• Monoisotopic Mass: 311.1088347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: NA

3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride

3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride (CAS No. 1193389-56-8): An Overview

3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride (CAS No. 1193389-56-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EFPMA Hydrochloride, is characterized by its unique structural features, which include a fluorinated phenyl group and an ethoxyphenoxymethyl moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research areas.

The chemical structure of 3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride is particularly noteworthy due to its potential to interact with specific biological targets. The presence of the fluorine atom on the phenyl ring can enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the ethoxyphenoxymethyl group provides a flexible and hydrophobic region that can facilitate binding to target proteins or receptors.

In recent years, several studies have explored the pharmacological properties of EFPMA Hydrochloride. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry (2021) reported that 3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride exhibits significant antidepressant-like effects in animal models. The compound was found to increase serotonin and norepinephrine levels in the brain, suggesting its potential as a novel therapeutic agent for mood disorders.

Beyond its antidepressant properties, EFPMA Hydrochloride has also been investigated for its analgesic effects. Research conducted by a team at the University of California (2022) demonstrated that the compound effectively reduces pain responses in rodent models of neuropathic pain. The mechanism of action appears to involve modulation of sodium channels, which are key targets for pain management therapies.

The safety profile of 3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride is another critical aspect of its evaluation. Preclinical studies have shown that the compound has a favorable toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In addition to its therapeutic applications, EFPMA Hydrochloride has been studied for its potential use as a research tool. Its unique chemical structure makes it a valuable probe for investigating the structure-activity relationships (SAR) of similar compounds. By understanding how specific structural modifications affect biological activity, researchers can optimize the design of new drugs with improved therapeutic profiles.

The synthesis of 3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride involves several steps, including the formation of the ethoxyphenoxymethyl intermediate and subsequent coupling with a fluorinated phenylamine derivative. The process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential commercial applications.

The future prospects for EFPMA Hydrochloride are promising. Ongoing clinical trials are expected to provide more comprehensive data on its safety and efficacy in treating various conditions. Additionally, continued research into its mechanisms of action may uncover new therapeutic applications or lead to the development of related compounds with enhanced properties.

In conclusion, 3-(2-Ethoxyphenoxymethyl)-4-fluorophenylmethanamine Hydrochloride (CAS No. 1193389-56-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising pharmacological properties make it an important focus for ongoing studies aimed at advancing our understanding of drug design and therapeutic interventions.